![molecular formula C12H23N3O3 B1421328 N-Methyl (4-BOC-piperazino)acetamide CAS No. 1188964-92-2](/img/structure/B1421328.png)
N-Methyl (4-BOC-piperazino)acetamide
Overview
Description
“N-Methyl (4-BOC-piperazino)acetamide” is a synthetic compound with the CAS Number: 1188964-92-2 . It has a linear formula of C12H23N3O3 and a molecular weight of 257.33 . The IUPAC name for this compound is tert-butyl 4-[2-(methylamino)-2-oxoethyl]-1-piperazinecarboxylate .
Synthesis Analysis
The synthesis of piperazine derivatives, such as “this compound”, has been a subject of research in recent years . Methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis .Molecular Structure Analysis
The InChI code for “this compound” is 1S/C12H23N3O3/c1-12(2,3)18-11(17)15-7-5-14(6-8-15)9-10(16)13-4/h5-9H2,1-4H3,(H,13,16) . The InChI key is SKWKZGHYQAZMGG-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
“this compound” has a molecular weight of 257.33 . It is recommended to be stored in a refrigerated environment .Scientific Research Applications
Chemistry and Drug Design:
- Acyl-Coenzyme A: Cholesterol O-Acyltransferase-1 Inhibition: A compound structurally related to N-Methyl (4-BOC-piperazino)acetamide, namely 2-(4-(2-((1 H-Benzo[ d]imidazol-2-yl)thio)ethyl)piperazin-1-yl)- N-(6-methyl-2,4-bis(methylthio)pyridin-3-yl)acetamide hydrochloride, has been identified as a potent inhibitor of human acyl-coenzyme A: cholesterol O-acyltransferase (ACAT)-1. This discovery is significant for the development of treatments for diseases involving ACAT-1 overexpression (Shibuya et al., 2018).
Biological and Pharmacological Studies:
- Antibacterial, Antifungal, and Anthelmintic Activity: N-(2,6-dimethylphenyl)-2-(piperazin-1-yl)acetamide (T2288) sulfonamides and its alkylated piperazine derivatives were synthesized and screened for their antibacterial, antifungal, and anthelmintic activities. Some compounds exhibited significant biological activities, indicating potential applications in combating various infections (Khan et al., 2019).
- Anticancer Activity: A series of N-phenyl-2-(2-((4-phenyl piperazin-1-yl) methyl)-1H-benzo [d] imidazol-1-yl) acetamides demonstrated in vitro anticancer activity against various human cancer cell lines, including cervical and breast carcinoma. This suggests a potential application in cancer treatment (Boddu et al., 2018).
Material Science and Forensic Analysis:
- Fingerprint Detection: Certain derivatives of this compound have been found effective in latent fingerprint analysis. These compounds can be used to detect fingerprints on various surfaces, which is useful in forensic investigations (Khan et al., 2019).
Neuroscience and Mental Health:
- Acetylcholinesterase Inhibitors: Compounds with a structural relation to this compound, specifically thiazole-piperazines, have been synthesized and screened for their inhibitory activity on acetylcholinesterase. This is relevant in the context of neurodegenerative diseases such as Alzheimer's (Yurttaş et al., 2013).
These applications illustrate the versatility of this compound and its derivatives in scientific research, offering promising avenues in drug design, disease treatment, material science, and neuroscience.
The scientific research applications of this compound encompass various fields, including medicinal chemistry, biochemistry, and pharmacology. Based on the available research, here are some key applications:
Inhibitor of Acyl-CoA: Cholesterol O-Acyltransferase-1 (ACAT-1):
- A compound structurally related to this compound, specifically 2-(4-(2-((1 H-Benzo[ d]imidazol-2-yl)thio)ethyl)piperazin-1-yl)- N-(6-methyl-2,4-bis(methylthio)pyridin-3-yl)acetamide hydrochloride (K-604), has been identified as a potent inhibitor of human acyl-coenzyme A: cholesterol O-acyltransferase (ACAT-1) with potential therapeutic applications for diseases involving ACAT-1 overexpression (Shibuya et al., 2018).
Antibacterial, Antifungal, and Anthelmintic Activities:
- Benzyl and sulfonyl derivatives of N-(2,6-dimethylphenyl)-2-(piperazin-1-yl)acetamide, a compound related to this compound, have demonstrated significant biological activities including antibacterial, antifungal, and anthelmintic properties (Khan et al., 2019).
Anticancer Activity:
- N-phenyl-2-(2-((4-phenyl piperazin-1-yl) methyl)-1H-benzo [d] imidazol-1-yl) acetamides, structurally related to this compound, have shown promising in vitro anticancer activity against various human cancer cell lines, including cervical and breast carcinoma (Boddu et al., 2018).
Acetylcholinesterase Inhibition:
- Certain thiazole-piperazine derivatives, similar to this compound, have been synthesized and evaluated for their potential to inhibit acetylcholinesterase, an enzyme linked to Alzheimer’s disease (Yurttaş et al., 2013).
Synthesis of Novel Heterocyclic Compounds:
- This compound-related compounds have been used in the synthesis of novel heterocyclic compounds, which are crucial in drug development and medicinal chemistry (Dekeukeleire et al., 2012).
Development of Atypical Antipsychotic Agents:
- Piperazine derivatives, related to this compound, have been synthesized and evaluated as potential atypical antipsychotic agents, showing promising pharmacological activity (Chandra Sekhar et al., 2009).
properties
IUPAC Name |
tert-butyl 4-[2-(methylamino)-2-oxoethyl]piperazine-1-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H23N3O3/c1-12(2,3)18-11(17)15-7-5-14(6-8-15)9-10(16)13-4/h5-9H2,1-4H3,(H,13,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SKWKZGHYQAZMGG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCN(CC1)CC(=O)NC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H23N3O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.33 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.